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Solubility & Physicochemical Properties

The table below summarizes the core quantitative data for Diethyl-pythiDC, primarily sourced from supplier

technical data sheets [1] [2].

Property Value / Description

Molecular
Formula

C₁₄H₁₄N₂O₄S [1] [2]

Molecular
Weight

306.34 g/mol [1] [2]

CAS Number 1821370-70-0 [1] [2]

Primary Target Collagen Prolyl 4-Hydroxylases (CP4Hs) [1] [2]

Solubility in
DMSO

~33.33 mg/mL (~108.80 mM) [1] [2]. Solution is clear, and sonication is
recommended to aid dissolution [1] [2].

Appearance Off-white to light yellow solid [1] [2]

Stock Solution Preparation Protocol
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For preparing stock solutions in DMSO, please follow this standardized protocol [1] [2]:

Weighing: Accurately weigh the desired mass of Diethyl-pythiDC solid.
Dissolution: Add the compound to a suitable vial and add the required volume of pure, anhydrous

DMSO to achieve the target concentration.
Example: To make a 10 mM stock solution, you can add 3.06 mg of Diethyl-pythiDC to 1 mL of

DMSO [1] [2].
Sonication: Subject the vial to ultrasonic treatment (in an ultrasonic bath or with a sonicator probe)

for a brief period until the solid is fully dissolved and the solution appears clear. Note: DMSO is
hygroscopic, and water absorption can affect solubility; using newly opened DMSO is recommended

[1].
Aliquoting and Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Storage: Store aliquots at -80°C for 2 years or at -20°C for 1 year [1] [2].

Application in Cell Culture & In Vivo Studies

When using the DMSO stock solution for biological experiments, further dilution into aqueous buffers or

cell culture media is necessary. The following table outlines formulation options and critical considerations

[1] [2]:

Application
Formulation (add co-
solvents
sequentially)

Final Solution Key Considerations

In Vitro Cell
Culture

Dilute DMSO stock in
culture medium.

Clear solution after
dilution.

Final DMSO concentration should
typically be ≤0.5% (often ≤0.1% for

primary cells) to maintain cell viability
[3]. Always include a vehicle control

with the same DMSO concentration.

In Vivo
Studies
(Oral/IP)

Protocol 1: 10%

DMSO + 40%
PEG300 + 5% Tween-

80 + 45% Saline [1]
[2].

Suspension

solution, 2.5 mg/mL
(8.16 mM); requires

sonication [1] [2].

Suitable for oral and intraperitoneal

injection. The solution is a suspension,
not a clear solution [1] [2].
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Application
Formulation (add co-
solvents
sequentially)

Final Solution Key Considerations

In Vivo
Studies

Protocol 2: 10%
DMSO + 90% Corn

Oil [1] [2].

Clear solution, ≥2.5
mg/mL [1] [2].

Use carefully if dosing exceeds half a
month. Yields a clear solution [1] [2].

Mechanism & Experimental Evidence

Diethyl-pythiDC is a potent and selective inhibitor of collagen prolyl 4-hydroxylases (CP4Hs), which are

enzymes critical for collagen maturation [4]. Recent research has revealed a novel, non-canonical role for

this enzyme family.

Antiviral Mechanism: Zika and Dengue viruses hijack the host's CP4H machinery to hydroxylate
prolines in their own viral polyproteins. This cotranslational modification is essential for proper viral

protein folding. Inhibition of CP4H by compounds like Diethyl-pythiDC disrupts this process, leading to
viral protein aggregation, degradation, and ultimately, a significant reduction in virus production [5].

Cellular Assay Evidence: In MDA-MB-231 cells, Diethyl-pythiDC was shown to inhibit CP4H activity
effectively at concentrations as high as 500 μM without inducing cytotoxicity or an iron-deficient

phenotype (a common side effect of other CP4H inhibitors). This indicates a favorable cellular safety
profile for the compound in research contexts [1] [2].

The experimental workflow for its application in antiviral research can be summarized as follows:
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Key Considerations for Researchers

Based on the compiled information, here are critical points for your experimental planning:
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DMSO Handling: The solubility of Diethyl-pythiDC is highly dependent on the quality of DMSO.

Always use fresh, anhydrous DMSO and consider brief sonication to achieve a clear, fully dissolved
stock solution [1] [6].

Cytotoxicity Controls: While Diethyl-pythiDC itself shows no cytotoxicity at high micromolar
concentrations, the DMSO vehicle can be toxic to cells. It is mandatory to include a DMSO-only

control group in all cell-based experiments to account for any solvent-induced effects [3].
Research Use Only: Please note that this compound is strictly for research purposes and is not

intended for diagnostic or therapeutic use in humans [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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